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9,9-Bis(6-bromohexyl)fluorene solubility DMSO
THF

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 9,9-Bis(6-bromohexyl)fluorene

CAS No.: 269059-34-9

Cat. No.: S3139900

Compound Identification

The table below summarizes the available identifiers for 9,9-Bis(6-bromohexyl)fluorene, which is a key

intermediate in synthetic chemistry [1].

Property Description
CAS Number Information not found in search results
Molecular Formula C2s5H32Br2 [2]
PubChem CID 46210665 [2]

Related Compound 2,7-Dibromo-9,9-bis(6-bromohexyl)fluorene (CAS 570414-33-4) [3] [4] [5]

Proposed Experimental Protocol for Solubility
Determination

In the absence of pre-existing data, you can determine the solubility through experimental methods. Here is a

detailed protocol for determining solubility using the shake-flask method, which is a standard classical
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approach.

(Start: Prepare Saturated Solutior)

1. Weigh excess solute
(9,9-Bis(6-bromohexyl)fluorene)

l

2. Add solvent (DMSO or THF)
to a sealed vial

3. Agitate mixture
In a constant temperature bath

l

EL Allow solution to equilibratej

for 24 hours

'

5. Filter solution
(use 0.45 ym PTFE syringe filter)

6. Analyze supernatant
(see Analytical Methods)

Click to download full resolution via product page

Experimental workflow for solubility determination

Step 1: Saturation and Equilibration
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e Preparation: Weigh an amount of 9,9-Bis(6-bromohexyl)fluorene that significantly exceeds its
expected solubility into a glass vial with a secure lid (e.g., a 4 mL screw-thread vial).

e Addition of Solvent: Add a known, precise volume (e.g., 2.0 mL) of the solvent (anhydrous DMSO or
THF) to the vial.

e Agitation and Equilibration: Place the sealed vial in a temperature-controlled shaker or water bath.
Agitate the mixture continuously for 24 hours at a constant temperature (e.g., 25°C) to ensure
equilibrium between the dissolved and undissolved solute is reached.

Step 2: Sampling and Separation

¢ Phase Separation: After the equilibration period, allow any undissolved material to settle. For a more
precise separation, pass the mixture through a 0.45 um PTFE (polytetrafluoroethylene) syringe
filter. Ensure the first few drops of the filtrate are discarded to avoid adsorption effects on the filter
membrane.

¢ Important Consideration: Perform the filtration and subsequent handling steps quickly if the solvent
is THF, as it is volatile and may evaporate, concentrating the solution.

Step 3: Quantitative Analysis

The concentration of the solute in the saturated filtrate can be determined using one of the following

methods:

e Gravimetric Analysis: Evaporate a known, precise volume of the filtered solution to dryness under
an inert gas stream (e.qg., nitrogen). Weigh the residual solid to directly calculate the mass of solute
dissolved per unit volume of solvent.

e UV-Vis Spectrophotometry: Dilute the filtered solution to a suitable concentration and measure its
absorbance using a UV-Vis spectrometer. The concentration must be determined by comparison to a
previously established calibration curve of the compound in the same solvent.

Key Considerations for Your Research

¢ Solvent Properties: The choice between DMSO and THF is critical. DMSO is a high-boiling, polar
aprotic solvent with very low volatility, making it easier to handle in gravimetric analysis. THF is more
volatile, which can lead to experimental error, and may require more careful sealing and faster
processing.
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o Safety and Handling: While specific hazard information for 9,9-Bis(6-bromohexyl)fluorene was not
located, similar brominated compounds can be skin and eye irritants [4]. Always consult relevant
Safety Data Sheets (SDS) and conduct experiments using appropriate personal protective equipment
(PPE) like gloves and safety glasses in a fume hood.

e Compound Purity: The purity of the starting material will significantly impact your results. Sourcing
from a reputable supplier and confirming purity via HPLC (if possible) is recommended. Commercial
suppliers like TCl America offer high-purity (>98%) related fluorene derivatives [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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